N-(2-methylphenyl)-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide
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Description
N-(2-methylphenyl)-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the purine family of compounds and has been found to exhibit a range of biochemical and physiological effects. In
Scientific Research Applications
- AKOS005008350 has demonstrated antiviral activity against certain viruses. Researchers have explored its potential as a therapeutic agent against viral infections, including herpesviruses and influenza. Mechanistic studies suggest that it interferes with viral replication or entry processes .
- Inflammation plays a crucial role in various diseases. AKOS005008350 exhibits anti-inflammatory properties by modulating specific pathways. It may inhibit pro-inflammatory cytokines or enzymes, making it relevant for conditions like rheumatoid arthritis or inflammatory bowel diseases .
- Preliminary studies indicate that AKOS005008350 might have anticancer effects. Researchers have investigated its impact on cancer cell growth, apoptosis, and metastasis. Further exploration is needed to understand its mechanisms and potential clinical applications .
- AKOS005008350 shows promise in protecting neurons from damage. It could be relevant for neurodegenerative diseases like Alzheimer’s or Parkinson’s. Research focuses on its ability to reduce oxidative stress and enhance neuronal survival .
- Some studies suggest that AKOS005008350 may have cardiovascular benefits. It could impact blood vessel function, reduce oxidative stress, or regulate blood pressure. Researchers investigate its potential in preventing heart disease or stroke .
- AKOS005008350’s sulfanylacetamide moiety may contribute to wound healing. It could promote tissue regeneration and collagen synthesis. Researchers explore its application in chronic wound management .
- The compound’s anti-inflammatory and antioxidant properties make it relevant for dermatology. It might alleviate skin conditions like psoriasis, eczema, or acne. Clinical trials are ongoing to validate its efficacy .
Antiviral Properties
Anti-Inflammatory Effects
Cancer Research
Neuroprotection
Cardiovascular Applications
Wound Healing and Tissue Repair
Dermatological Uses
properties
IUPAC Name |
N-(2-methylphenyl)-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O3S/c1-10-7-5-6-8-11(10)18-12(23)9-26-16-19-13-14(20(16)2)21(3)17(25)22(4)15(13)24/h5-8H,9H2,1-4H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HICBPDFQWTZRJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CSC2=NC3=C(N2C)N(C(=O)N(C3=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methylphenyl)-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.